Cas no 894007-41-1 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 894007-41-1
• MF: C₂₀H₂₁ClN₂O₃S₂
• MW: 436.975341558456
• CID: 5512070
• Update Time: 2025-10-23

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-methoxy-3-methylbenzenesulfonamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H21ClN2O3S2/c1-13-12-17(8-9-18(13)26-3)28(24,25)22-11-10-19-14(2)23-20(27-19)15-4-6-16(21)7-5-15/h4-9,12,22H,10-11H2,1-3H3
• InChI Key： QCRHHBIUDPFQGR-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(Cl)C=C3)=NC=2C)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methoxy-3-methylbenzene-1-sulfonamide

Research Briefing on N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-methoxy-3-methylbenzene-1-sulfonamide (CAS: 894007-41-1)

N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-methoxy-3-methylbenzene-1-sulfonamide (CAS: 894007-41-1) is a chemically synthesized small molecule that has garnered significant interest in recent pharmacological research. This compound, characterized by its unique thiazole and sulfonamide moieties, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The structural features of this compound, including the 4-chlorophenyl and 4-methoxy-3-methylbenzene sulfonamide groups, suggest its potential as a modulator of key biological pathways. Computational docking studies have indicated high affinity binding to specific protein targets involved in inflammation and cell proliferation. For instance, molecular dynamics simulations have demonstrated stable interactions with cyclooxygenase-2 (COX-2) and protein kinase B (Akt), which are critical in inflammatory responses and cancer progression, respectively.

In vitro studies have revealed promising results regarding the compound's bioactivity. Research conducted on human cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung adenocarcinoma), showed dose-dependent inhibition of cell proliferation and induction of apoptosis. These effects were correlated with the downregulation of pro-survival signaling pathways, including PI3K/Akt and NF-κB. Furthermore, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

Pharmacokinetic evaluations in rodent models have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Oral administration demonstrated good bioavailability, with peak plasma concentrations achieved within 2 hours. The compound exhibited a favorable half-life and minimal off-target effects, supporting its candidacy for further development. Metabolite identification studies indicated primary hepatic metabolism via cytochrome P450 enzymes, with the major metabolites retaining partial bioactivity.

Recent advancements in formulation strategies have aimed to enhance the compound's solubility and stability. Nanoemulsion and liposomal encapsulation techniques have been explored to improve its delivery and therapeutic index. Preliminary data from these studies suggest enhanced tumor accumulation and reduced systemic toxicity, paving the way for future clinical translation.

In summary, N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-methoxy-3-methylbenzene-1-sulfonamide represents a promising candidate for the treatment of inflammatory and oncological conditions. Ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in advanced preclinical models. The integration of computational, in vitro, and in vivo data underscores its potential as a multifaceted therapeutic agent, warranting further investigation in clinical settings.